N-(1-(cyclopropanecarbonyl)indolin-6-yl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C26H22N2O3/c29-25(24-19-5-1-3-7-22(19)31-23-8-4-2-6-20(23)24)27-18-12-11-16-13-14-28(21(16)15-18)26(30)17-9-10-17/h1-8,11-12,15,17,24H,9-10,13-14H2,(H,27,29)
• InChI Key: IMGUCTUXPLGRDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC3=C2C=C(C=C3)NC(=O)C4C5=CC=CC=C5OC6=CC=CC=C46
• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as amide coupling or cyclopropane formation.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. Unfortunately, specific structural data for this compound is not available.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the carboxamide could potentially undergo hydrolysis, and the cyclopropane ring could participate in ring-opening reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability would typically be determined experimentally. Unfortunately, specific data for this compound is not available.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. It could potentially interact with biological targets in a variety of ways, depending on its structure and functional groups.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in pharmaceuticals, materials science, or other areas of research.